Cas no 349089-23-2 (4-bromo-N-(2-ethylphenyl)benzamide)

4-bromo-N-(2-ethylphenyl)benzamide structure
349089-23-2 structure
Product Name:4-bromo-N-(2-ethylphenyl)benzamide
CAS No:349089-23-2
MF:C15H14BrNO
MW:304.18176317215
CID:2951071
PubChem ID:823713
Update Time:2025-04-21

4-bromo-N-(2-ethylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-溴-N-(2-乙基苯基)苯甲酰胺
    • 4-bromo-N-(2-ethylphenyl)benzamide
    • starbld0020289
    • Oprea1_060348
    • Oprea1_225731
    • STL385264
    • Benzamide, 4-bromo-N-(2-ethylphenyl)-
    • Z29649268
    • UBLHTDUQXAYQMA-UHFFFAOYSA-N
    • AKOS000195239
    • 349089-23-2
    • AN-652/40108112
    • MDL: MFCD00434579
    • Inchi: 1S/C15H14BrNO/c1-2-11-5-3-4-6-14(11)17-15(18)12-7-9-13(16)10-8-12/h3-10H,2H2,1H3,(H,17,18)
    • InChI Key: UBLHTDUQXAYQMA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(NC1C=CC=CC=1CC)=O

Computed Properties

  • Exact Mass: 303.02588g/mol
  • Monoisotopic Mass: 303.02588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 29.1
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